Isotopic Fidelity: d7 Cholesterol Moiety vs. Unlabeled CE(14:1)
14:1 Cholesteryl ester-d7 incorporates exactly seven deuterium atoms on the cholesterol side chain, yielding a net mass increase of +7 Da relative to unlabeled CE(14:1) (m/z 602 vs. 595) . This specific labeling pattern is foundational for stable isotope dilution mass spectrometry, where the labeled internal standard must co-elute identically with the native analyte to normalize for variations in extraction efficiency, ionization suppression, and instrument drift [1]. In validation studies using cholesteryl ester internal standards (e.g., D7-CE), LC/MS-MS methods achieved a linear dynamic range spanning 3–4 orders of magnitude and demonstrated a strong correlation with GC/MS measurements (r² = 0.9409), confirming that deuterium labeling on the sterol backbone does not perturb chromatographic retention or ionization efficiency compared to the unlabeled species [2].
| Evidence Dimension | Mass spectrometric detection and co-elution fidelity |
|---|---|
| Target Compound Data | Molecular mass: 602.04 g/mol; exact isotopic shift: +7 Da relative to unlabeled CE(14:1) |
| Comparator Or Baseline | Unlabeled CE(14:1): molecular mass 594.98 g/mol |
| Quantified Difference | Δm/z = +7.03 Da (sufficient to avoid endogenous M0 isotope envelope overlap) |
| Conditions | High-resolution LC/MS and direct flow injection ESI-MS/MS |
Why This Matters
This enables precise, matrix-corrected absolute quantification of CE(14:1) in complex biological samples, which cannot be achieved using unlabeled standards due to spectral overlap with endogenous analyte.
- [1] Restek. Choosing an Internal Standard. Deuterium-labeled internal standards are chemically similar to target compounds and should not be present in samples. View Source
- [2] Castro-Perez J, et al. In vivo D2O labeling to quantify static and dynamic changes in cholesterol and cholesterol esters by high resolution LC/MS. J Lipid Res. 2011;52(1):159-169. View Source
